Cas no 2137802-85-6 (1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, methyl ester)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, methyl ester
• CAS No: 2137802-85-6
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 5269000
• Update Time: 2025-10-29

1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C8H10F3N3O2/c1-3-14-5(7(15)16-2)4(12)6(13-14)8(9,10)11/h3,12H2,1-2H3
• InChI Key： QVKNTYHFGGCOHX-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(OC)=O)=C(N)C(C(F)(F)F)=N1

Additional information on 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, methyl ester

Introduction to 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, methyl ester (CAS No. 2137802-85-6)

The compound 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, methyl ester, identified by the CAS number 2137802-85-6, represents a significant advancement in the field of medicinal chemistry and drug discovery. This heterocyclic compound belongs to the pyrazole class, a scaffold that has garnered considerable attention due to its diverse biological activities and structural versatility. The presence of functional groups such as a carboxyl ester, an amino group, and a trifluoromethyl moiety makes this molecule a particularly intriguing candidate for further exploration in pharmaceutical applications.

Pyrazole derivatives have long been recognized for their potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer agents. The specific substitution pattern in 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, methyl ester introduces unique electronic and steric properties that can modulate its interaction with biological targets. The methyl ester group at the 5-position enhances lipophilicity, facilitating better membrane permeability, while the trifluoromethyl group at the 3-position often improves metabolic stability and binding affinity. Additionally, the 4-amino group provides a site for further derivatization or interaction with other biomolecules.

Recent research has highlighted the importance of pyrazole-based compounds in developing novel therapeutic agents. For instance, studies have demonstrated that certain pyrazole derivatives exhibit potent inhibitory effects on enzymes involved in cancer progression. The structural features of 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, methyl ester align well with these findings, suggesting its potential as a lead compound for further optimization. The compound’s ability to engage with multiple biological pathways makes it a promising candidate for multitarget drug design—a strategy that has gained traction in recent years due to its ability to address complex diseases more effectively than single-target inhibitors.

In addition to its pharmacological potential, this compound has garnered interest from synthetic chemists due to its complex yet accessible structure. The synthesis of pyrazole derivatives often involves multi-step reactions that require precise control over reaction conditions. The presence of the trifluoromethyl group, in particular, necessitates careful handling to ensure high yields and purity. Advances in synthetic methodologies have made it increasingly feasible to produce such compounds on a scalable basis, opening doors for both academic research and industrial applications.

The methyl ester functionality at the 5-position of 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, methyl ester offers additional versatility in drug design. Ester groups can be hydrolyzed to carboxylic acids under physiological conditions or converted into other functional groups through various chemical transformations. This adaptability allows researchers to fine-tune the properties of the compound for specific applications. For example, hydrolysis of the ester group could enhance water solubility, making the compound more suitable for oral or injectable formulations.

Current research trends indicate that pyrazole derivatives are being increasingly explored for their anti-inflammatory properties. Inflammatory diseases remain a significant global health burden, and there is a continuous need for novel therapeutics with improved efficacy and safety profiles. The structural motifs present in 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, methyl ester suggest potential interactions with key inflammatory mediators such as cyclooxygenases (COX) and lipoxygenases (LOX). Preliminary computational studies have predicted favorable binding affinities for this compound with such enzymes, warranting further experimental validation.

The role of fluorine-containing substituents in medicinal chemistry cannot be overstated. The trifluoromethyl group is particularly valuable due to its ability to modulate physicochemical properties such as lipophilicity and metabolic stability. This moiety has been successfully incorporated into numerous drugs on the market, including antiviral and anticancer agents. In 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, methyl ester, the trifluoromethyl group is strategically positioned to influence both electronic distribution and steric interactions within the molecule. Such positioning can enhance binding affinity by improving complementarity with biological targets.

Another exciting aspect of this compound is its potential in material science applications beyond pharmaceuticals. Pyrazole derivatives have been investigated for their role as ligands in catalysis and as building blocks for advanced materials. The presence of multiple reactive sites in 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, methyl ester allows for diverse chemical modifications that could lead to novel polymers or functional coatings with tailored properties.

Future directions in the study of this compound may include exploring its pharmacokinetic profile and toxicity profile through preclinical studies. Understanding how the body processes and eliminates this molecule will be crucial for determining its suitability for therapeutic use. Additionally, investigating its interactions with specific proteins or enzymes using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy could provide valuable insights into its mechanism of action.

In conclusion,1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, identified by CAS number 2137802, represents a promising candidate for further research in medicinal chemistry and beyond. Its unique structural features offer multiple avenues for exploration in drug discovery and material science applications. As our understanding of biological systems continues to grow,pyrazole-based compounds like this one are poised to play an increasingly important role in addressing some of today’s most pressing health challenges.